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For Immediate Release

This technical guide provides a comprehensive overview of the physical properties of
antimony (Sb) at high pressures and temperatures, targeting researchers, scientists, and
professionals in drug development who utilize heavy elements in their work. The document
synthesizes data from numerous experimental studies, focusing on the structural
transformations and melting behavior of antimony under extreme conditions. All quantitative
data is presented in structured tables for ease of comparison, and detailed experimental
protocols for key measurement techniques are provided.

High-Pressure and High-Temperature Phase
Diagram of Antimony

Antimony exhibits a complex and fascinating phase diagram under high-pressure and high-
temperature conditions. It undergoes a series of structural phase transitions from its ambient
rhombohedral structure (Sb-1) to denser, more symmetric phases at elevated pressures. The
melting curve of antimony is also non-trivial, displaying both a minimum and a maximum
before rising again at higher pressures.

Phase Transitions in Solid Antimony

At room temperature, antimony undergoes several structural transformations as pressure
increases. The initial rhombohedral structure (Sb-I) transitions to an incommensurately
modulated structure (Sb-II) and then to a body-centered cubic structure (Sb-I11).[1][2]
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Table 1: Phase Transitions of Antimony at High Pressures and Temperatures

Transition Pressure (GPa) Temperature (K) Notes

This is a triple point
between Sb-I, Sb-II,
and the liquid phase.

[2](3]

Sb-1 —» Sb-lI 5.7 840

Sh-IV is an
incommensurate

Sb-l - Sb-IV 8to9 Room Temperature o
monoclinic host-guest

structure.[1]

This is a proposed
Sb-Il - Sb-llI ~13 ~1200 second triple point.[2]
[3]

Transition to a body-

Sb-Ill - bcc ~28 Room Temperature centered cubic phase.

[1](4]

Crystal Structure of High-Pressure Phases

The crystal structures of the high-pressure phases of antimony have been determined through
in-situ X-ray diffraction studies.

Table 2: Crystal Structures and Lattice Parameters of Antimony Phases
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Lattice Parameters

Phase Crystal System Space Group .
(at given P)
Rhombohedral a=4.307A c=
Sb-1 _ R-3m .
(Trigonal) 11.273 A (ambient)[5]
Incommensurate The structure is
Host: 1422, Guest:
Shb-lI Host-Guest 422 complex and
(Tetragonal) modulated.[1][4]
Body-Centered Cubic Stable from ~28 GPa.
Sb-111 Im-3m
(bce) [11[4]
o Incommensurate host-
Sb-Iv Monoclinic

guest structure.[1]

Melting Curve of Antimony

The melting temperature of antimony initially decreases with pressure, reaching a minimum,
and then increases to a maximum before decreasing again. This anomalous melting behavior
is a subject of significant scientific interest.

Table 3: Key Points on the Melting Curve of Antimony

Pressure Pressure ( Temperature Temperature
Feature
(GPa) kglcm ?) (K) (°C)
Minimum Melting
. 0.38 3900 900.95 627.8
Point
Maximum
_ _ 0.66 6700 901.75 628.6
Melting Point

Note: Original data from Stishov and Tikhomirova (1965) was in kg/cm 2. Values have been
converted to GPa for consistency (1 GPa = 10197 kg/cm 2).[6]

Experimental Protocols
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The study of materials under extreme conditions relies on specialized experimental techniques
capable of generating and maintaining high pressures and temperatures while allowing for in-
situ measurements.

High-Pressure Generation and Measurement

Diamond Anvil Cell (DAC): A primary tool for generating static high pressures is the diamond
anvil cell.

» Principle: Two opposing brilliant-cut diamonds with small, flat tips (culets) are mounted in a
mechanical device. A sample is placed in a small hole in a metal gasket, which is then
compressed between the diamond culets. The small area of the culets allows for the
generation of extremely high pressures with a modest applied force.

e Sample Loading: The antimony sample, along with a pressure-transmitting medium (e.g., a
gas like argon or a liquid mixture like methanol-ethanol) to ensure hydrostatic or quasi-
hydrostatic conditions, is loaded into the gasket hole under a microscope. A small ruby chip
is often included for pressure measurement.

e Pressure Measurement: The pressure inside the DAC is typically measured using the ruby
fluorescence method. A laser is used to excite the ruby chip, and the wavelength shift of its
fluorescence lines is directly proportional to the pressure.

Multi-Anvil Press: For experiments requiring larger sample volumes, a multi-anvil press is used.

o Principle: This apparatus uses multiple anvils (typically 6 or 8) made of tungsten carbide or
other hard materials to compress a pressure medium (often a ceramic octahedron)
containing the sample and a furnace.

o Pressure and Temperature Control: The hydraulic press controls the applied force, and an
internal resistive heater allows for precise temperature control.

In-situ High-Pressure X-ray Diffraction (XRD)

To determine the crystal structure of antimony at high pressures and temperatures, in-situ
XRD is performed, often at synchrotron facilities which provide high-brilliance X-ray beams.[7]
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e Setup: The DAC or multi-anvil press is mounted on a diffractometer in the path of the
synchrotron X-ray beam.

o Data Collection: As the pressure and/or temperature are varied, diffraction patterns are
collected on an area detector.

e Analysis: The positions and intensities of the diffraction peaks are used to determine the
crystal structure and lattice parameters of the antimony sample at each pressure-
temperature point.

High-Pressure Electrical Resistivity Measurement

Changes in electrical resistivity are a sensitive probe of phase transitions.

» Four-Probe Technique: To eliminate the influence of contact resistance, a four-probe
measurement is typically employed. Four thin electrical leads are attached to the sample. A
constant current is passed through the outer two leads, and the voltage drop is measured
across the inner two leads.

 Integration with High-Pressure Apparatus: For measurements in a DAC, the electrical leads
must be carefully arranged to withstand the high pressures. In a multi-anvil press, the leads
are passed through the gaskets between the anvils.

» Data Interpretation: Abrupt changes or discontinuities in the resistivity versus pressure or
temperature plot indicate the occurrence of a phase transition.

Visualizations

To further elucidate the concepts discussed, the following diagrams illustrate the phase
transition pathway of antimony and a typical experimental workflow for high-pressure studies.
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Caption: Phase transition pathway of antimony under pressure.
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Caption: Experimental workflow for high-pressure XRD using a DAC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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